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Compound of Interest

Compound Name: 3-Bromo-6-methylpicolinaldehyde

CAS No.: 1060810-14-1

Cat. No.: B6231581

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

on the Commercial Availability, Synthesis, and Application of Brominated Methylpicolinaldehyde

Isomers.

Introduction
In the intricate world of synthetic organic chemistry and drug discovery, functionalized

heterocyclic compounds are indispensable building blocks. Among these, pyridine derivatives

hold a place of prominence due to their prevalence in a vast array of biologically active

molecules and advanced materials.[1] The strategic introduction of halogen atoms, such as

bromine, onto the pyridine scaffold provides a versatile handle for a variety of chemical

transformations, including cross-coupling reactions, which are pivotal in the construction of

complex molecular architectures.[2] This guide focuses on the class of brominated

methylpicolinaldehydes, a group of compounds with significant potential in medicinal chemistry

and materials science.
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While the specific isomer 3-Bromo-6-methylpicolinaldehyde is not readily found under this

precise name or with a dedicated CAS number in major commercial catalogs, this should not

be perceived as a barrier to its utilization. In reality, the synthetic landscape offers a variety of

closely related and commercially available isomers. This guide will provide a comprehensive

overview of these isomers, their commercial availability, methods for their synthesis, and their

current and potential applications, thereby empowering researchers to effectively incorporate

these valuable synthons into their research and development programs.

Commercial Availability of Brominated
Methylpicolinaldehyde Isomers
A thorough investigation of the chemical supplier landscape reveals that while "3-Bromo-6-
methylpicolinaldehyde" is elusive, several of its isomers are commercially available. These

compounds serve as excellent starting points for research endeavors. The most prominent

commercially available isomers are 3-Bromo-5-methylpicolinaldehyde and 2-Bromo-6-

methylnicotinaldehyde. Another isomer, 6-Bromo-3-methylpicolinaldehyde, is also listed by

some suppliers, although a CAS number is not readily available.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight

Representative
Suppliers

3-Bromo-5-

methylpicolinalde

hyde

1211520-06-7 C7H6BrNO 200.03 g/mol

BLD Pharm[3],

Frontier

Specialty

Chemicals[4],

Ambeed[5],

Parchem[6],

ChemicalBook[7]

2-Bromo-6-

methylnicotinalde

hyde

853179-74-5 C7H6BrNO 200.03 g/mol

BLD Pharm[8],

Vulcanchem[9],

Guidechem[10],

LookChem[11]

6-Bromo-3-

methylpicolinalde

hyde

Not readily

available
C7H6BrNO 200.03 g/mol BLD Pharm[12]

6-Bromo-4-

Methyl-pyridine-

3-carbaldehyde

926294-07-7 C7H6BrNO 200.03 g/mol ECHEMI[13]

Synthesis of Brominated Methylpicolinaldehydes
For instances where a specific isomer is not commercially available or when a custom

synthesis is preferred, a general synthetic strategy can be employed. The synthesis of

brominated methylpicolinaldehydes typically involves two key transformations: the bromination

of a substituted pyridine ring and the oxidation of a methyl or hydroxymethyl group to an

aldehyde. The order of these steps can be varied depending on the desired substitution pattern

and the stability of the intermediates.

General Synthetic Pathways
Two common retrosynthetic approaches are outlined below. The choice of pathway depends on

the availability of the starting materials and the desired regioselectivity of the bromination.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.bldpharm.com/products/1211520-06-7.html
https://frontierspecialtychemicals.com/product/3-bromo-5-methylpyridine-2-carbaldehyde/
https://www.ambeed.com/products/1211520-06-7.html
https://parchem.com/chemical-supplier-distributor/3-bromo-5-methylpyridine-2-carbaldehyde-682737
https://m.chemicalbook.com/ProdSupplierGWCB62709725_EN.htm
https://www.bldpharm.com/products/853179-74-5.html
https://www.vulcanchem.com/product/VC2064281
https://www.guidechem.com/supply/853179-74-5.html
https://jiuzhoua.lookchem.com/products/CasNo-853179-74-5-2-Bromo-6-methylpyridine-3-carboxaldehyde-29966174.html
https://www.bldpharm.com/products/34160-40-2.html
https://www.echemi.com/products/pd180713147209-6-bromo-4-methyl-pyridine-3-carbaldehyde.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6231581?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pathway A: Late-Stage Bromination Pathway B: Early-Stage Bromination

Methylpicolinaldehyde

Brominated Methylpicolinaldehyde

Bromination

Bromomethylpyridine

(Bromomethyl)pyridinemethanol

Hydroxylation/Reduction

Brominated Methylpicolinaldehyde

Oxidation

Click to download full resolution via product page

Caption: General retrosynthetic pathways for brominated methylpicolinaldehydes.

Experimental Protocol: Synthesis of a Brominated
Picolinaldehyde via Oxidation
The oxidation of a (bromomethyl)pyridinemethanol is a common and effective method for

preparing the corresponding aldehyde. Mild oxidizing agents are typically employed to prevent

over-oxidation to the carboxylic acid.[14][15] One such reagent is Pyridinium Chlorochromate

(PCC).

Step-by-Step Methodology:

Dissolution of the Alcohol: In a dry, round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve the starting (bromomethyl)pyridinemethanol in a suitable

anhydrous solvent such as dichloromethane (DCM).

Addition of PCC: To the stirred solution, add Pyridinium Chlorochromate (PCC) in one

portion. The reaction is typically carried out at room temperature.
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Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC) until the starting material is consumed.

Work-up: Upon completion, dilute the reaction mixture with a solvent like diethyl ether and

filter the mixture through a pad of silica gel or Celite to remove the chromium byproducts.

Purification: Concentrate the filtrate under reduced pressure. The crude product can then be

purified by column chromatography on silica gel to afford the desired brominated

methylpicolinaldehyde.
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Caption: Experimental workflow for the oxidation of a (bromomethyl)pyridinemethanol to the

corresponding aldehyde.

Applications in Research and Development
Brominated pyridine derivatives are highly valuable in both pharmaceutical and materials

science research due to the versatility of the bromine substituent.
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Drug Discovery and Medicinal Chemistry
The pyridine scaffold is a well-established privileged structure in medicinal chemistry,

appearing in numerous approved drugs.[1] The presence of a bromine atom allows for the

facile introduction of various substituents through cross-coupling reactions, enabling the

exploration of chemical space and the optimization of lead compounds. These compounds can

serve as key intermediates in the synthesis of a wide range of biologically active molecules,

including anti-inflammatory, antimicrobial, and anti-cancer agents.[16][17] For example, 6-

Bromo-3-pyridinecarboxaldehyde is a known intermediate in the synthesis of compounds with

potential applications in treating neurological disorders.[16]

Materials Science
In materials science, brominated pyridines are used in the synthesis of functional organic

materials. For instance, 6-Bromo-3-pyridinecarboxaldehyde has been used as a starting

material for the preparation of porous organic polymers that can act as fluorescent sensors for

the detection of palladium(II) and organic dyes. It has also been used in the synthesis of

stimuli-responsive fluorescent organo-gelators.

Characterization
The structural elucidation of brominated methylpicolinaldehydes relies on standard

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for

confirming the substitution pattern on the pyridine ring. The chemical shifts of the aromatic

protons and carbons are influenced by the positions of the bromine, methyl, and aldehyde

groups.[18][19][20]

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for

the aldehyde carbonyl group (C=O stretch) typically in the region of 1690-1715 cm⁻¹, as well

as C-H stretching and bending vibrations for the aromatic ring and the methyl group.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

the compound and to confirm the presence of bromine through its characteristic isotopic

pattern (approximately 1:1 ratio of 79Br and 81Br).
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Conclusion
While the direct commercial availability of 3-Bromo-6-methylpicolinaldehyde may be limited,

a range of its structural isomers are readily accessible to the scientific community. This

technical guide has provided a comprehensive overview of the commercial sources for these

valuable building blocks. Furthermore, established synthetic methodologies, particularly the

oxidation of the corresponding alcohols, offer a reliable route to these compounds. The

versatile reactivity of the bromine and aldehyde functionalities makes these molecules highly

attractive intermediates for the synthesis of novel pharmaceuticals and functional materials.

Armed with this information, researchers, scientists, and drug development professionals are

well-equipped to leverage the synthetic potential of brominated methylpicolinaldehydes in their

pursuit of scientific innovation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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